N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-2,4-difluorobenzenesulfonamide
• InChI: InChI=1S/C14H16F2N2O2S2/c1-18(2)13(10-5-6-21-9-10)8-17-22(19,20)14-4-3-11(15)7-12(14)16/h3-7,9,13,17H,8H2,1-2H3
• InChI Key: JIGZIJGZFMICGG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNS(=O)(=O)C1=C(C=C(C=C1)F)F)C2=CSC=C2
• Molecular Formula: C14H16F2N2O2S2
• Molecular Weight: 346.4 g/mol

Description

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide, also known as DMTFBS, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in biological research. DMTFBS is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide reacts with sulfenic acid-containing proteins to form a stable adduct. The reaction occurs through a nucleophilic attack of the sulfur atom of sulfenic acid on the electrophilic carbon atom of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide. The resulting adduct is stable and can be detected using mass spectrometry.
Biochemical and Physiological Effects:
N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has been shown to selectively label sulfenic acid-containing proteins in various biological systems. This property of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has been used to identify sulfenic acid-containing proteins involved in various physiological processes, including redox signaling, metabolism, and stress response.

Advantages and Limitations for Lab Experiments

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has several advantages over other sulfenic acid labeling reagents, including high selectivity and sensitivity, and the ability to label sulfenic acid-containing proteins in live cells. However, N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has some limitations, including the requirement for a high concentration of the reagent and the potential for non-specific labeling of other cysteine-containing proteins.

Future Directions

For research include the development of more selective and sensitive sulfenic acid labeling reagents, the identification of new sulfenic acid-containing proteins, and the investigation of the role of sulfenic acid in various physiological processes. Additionally, N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide can be used as a tool to study the redox regulation of protein function in disease states such as cancer and neurodegenerative diseases.

Synthesis Methods

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide can be synthesized using various methods, including the reaction of 2,4-difluorobenzenesulfonyl chloride with 2-(dimethylamino)ethylthiophene. The reaction is carried out in the presence of a base such as triethylamine, and the product is obtained in high yield. Other methods of synthesis include the reaction of 2,4-difluorobenzenesulfonyl chloride with 2-(dimethylamino)ethylthiophene in the presence of a catalyst such as copper(I) iodide.

Scientific Research Applications

N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has been widely used in biological research due to its ability to selectively label sulfenic acid-containing proteins. Sulfenic acid is a transient post-translational modification that plays a crucial role in regulating protein function. N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide reacts with sulfenic acid to form a stable adduct, which can be detected using mass spectrometry. This property of N-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-2,4-difluorobenzenesulfonamide has been used to identify sulfenic acid-containing proteins in various biological systems, including bacteria, yeast, and mammalian cells.